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Compound of Interest

Compound Name: 11-Ketoprogesterone

Cat. No.: B144819

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 11-
Ketoprogesterone. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

11-Ketoprogesterone is a pregnane steroid with significant biological activity.[1] Its handling
requires stringent safety measures due to its toxicological properties. Safety Data Sheets
(SDS) classify 11-Ketoprogesterone as toxic if swallowed, warranting careful handling to
avoid ingestion, inhalation, and skin contact.[2]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 11-Ketoprogesterone,
particularly in its powdered form. This is to mitigate risks of exposure through inhalation, dermal
contact, or accidental ingestion.[3]
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with powder-
free nitrile or neoprene gloves.
The outer glove should be
disposed of immediately after
handling.[4][5]

Prevents skin contact and
absorption. Double-gloving
provides an additional barrier
and allows for safe removal of
the potentially contaminated

outer layer.

Body Protection

A disposable, solid-front gown
made of a low-permeability
fabric such as polyethylene-

coated polypropylene.[4][5]

Protects skin and personal
clothing from contamination by

spills or airborne particles.

Respiratory Protection

A NIOSH-approved N95

respirator or higher.[6]

Essential for preventing
inhalation of the powdered
compound, which can be

easily aerosolized.

Eye Protection

Chemical safety goggles. A
face shield should be worn in
addition to goggles when there

is a risk of splashing.[4][6]

Protects the eyes from contact
with the chemical in either

powdered or solution form.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 11-Ketoprogesterone from

receipt to disposal.

Preparation and Engineering Controls

o Designated Area: All handling of 11-Ketoprogesterone powder must occur in a designated

area, such as a certified chemical fume hood or a powder containment hood equipped with

HEPA filtration.[7] This is to control the dispersal of airborne particles.

o Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good

condition. The work area within the fume hood should be clean and uncluttered. Prepare all

necessary equipment (e.g., spatulas, weigh boats, solvents) and have them within easy

reach to minimize movement and potential for spills.
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Weighing and Aliquoting

e Donning PPE: Put on all required PPE in the correct order: gown, inner gloves, N95
respirator, safety goggles, and then outer gloves over the gown's cuffs.[5]

o Weighing: Carefully weigh the desired amount of 11-Ketoprogesterone powder inside the
chemical fume hood. Use a dedicated spatula and weigh boat. Avoid any actions that could
generate dust.

e Dissolving: If preparing a solution, add the solvent to the weighed powder slowly and
carefully to avoid splashing. Ensure the container is appropriately capped before agitating.

Post-Handling and Decontamination

o Cleaning: After handling, decontaminate the work surface and any equipment used. A
suitable cleaning agent should be used, followed by a rinse with an appropriate solvent. All
cleaning materials should be disposed of as hazardous waste.

» Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. The outer gloves should be removed first and disposed of in a sealed bag
within the fume hood. The remaining PPE should be removed after leaving the immediate
work area and disposed of according to institutional guidelines for hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.[5]

Disposal Plan

All waste generated from handling 11-Ketoprogesterone, including contaminated PPE,
weighing materials, and excess chemical, must be treated as hazardous waste.

o Waste Segregation: Collect all solid and liquid waste in clearly labeled, sealed containers. Do
not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name: "11-Ketoprogesterone."
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» Disposal: Arrange for the disposal of the hazardous waste through your institution's licensed
EHS provider.[2] Do not dispose of 11-Ketoprogesterone down the drain or in regular trash.

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[2] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[2] Seek immediate medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[8]
Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical
attention.

Workflow for Handling 11-Ketoprogesterone
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Safe Handling Workflow for 11-Ketoprogesterone
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Caption: Workflow for the safe handling of 11-Ketoprogesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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